Hasubanan alkaloids
Hasubaban alkaloids are a class of natural products isolated from the plant Hasuban (Cephalotaxus hainanensis), known for their diverse biological activities. These alkaloids feature unique structural features, including complex ring systems and multiple functional groups, which contribute to their potential pharmacological effects.
The primary alkaloids in this family include hasubabanine A, B, and C, each with distinct chemical structures and properties. Hasubabanine A, for instance, possesses a tetrahydroisoquinoline backbone, while hasubabanine B exhibits a more complex structure with additional functional groups. These structural differences influence their pharmacological activities.
Research indicates that hasubaban alkaloids exhibit significant anti-inflammatory, antioxidant, and cytotoxic effects. They have been studied extensively for their potential therapeutic applications in treating various diseases, including cancer and neurodegenerative disorders. Ongoing studies are exploring the mechanisms of action and developing these compounds into promising drug candidates.
Overall, hasubaban alkaloids represent a fascinating area of natural product research with broad medicinal potential.

Structure | Chemical Name | CAS | MF |
---|---|---|---|
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(7alpha,8beta,10beta)-8,10-epoxy-4,7,8-trihydroxy-3-methoxy-17-methylhasubanan | 863712-36-1 | C18H23NO5 |
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(-)-Metaphanine | 38305-47-4 | C19H23NO5 |
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(-)-8-Demethoxyrunanine | 1017277-31-4 | C20H25NO4 |
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Longanine; O-De-Me, O8-Me, 6-O-E-cinnamoyl | 1227474-82-9 | C28H31NO7 |
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Longanine; 7-Epimer, 6-ketone, O8-Me | 863712-34-9 | C20H25NO6 |
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Stephalonine E | 863712-20-3 | C29H31NO8 |
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stephalonine B | 863712-14-5 | C29H33NO7 |
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Deacylstephavanine; O7,N-Di-Me, 6-O-(4-hydroxy-3-methoxybenzoyl) | 2015227-40-2 | C28H31NO9 |
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Hasubanan-6-one,7,8-didehydro-2,3,7,8-tetramethoxy- (9CI) | 111509-16-1 | C20H25NO5 |
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Metaphanine | 1805-86-3 | C19H23NO5 |
Related Literature
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Katharina Chevalier,Matthias M. N. Wolf,Andreas Funk,Marko Andres,Markus Gerhards,Rolf Diller Phys. Chem. Chem. Phys., 2012,14, 15007-15020
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Bastian C. Krüger,Sven Meyer,Roman J. V. Wagner,Tim Schäfer Phys. Chem. Chem. Phys., 2017,19, 19896-19903
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James K. Harper,David M. Grant Phys. Chem. Chem. Phys., 2007,9, 6083-6097
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Jian Fan,Shengke Wang,Jiahui Chen,Manyi Wu,Jitan Zhang,Meihua Xie Org. Chem. Front., 2019,6, 437-441
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Fumihiko Ohno,Takayuki Kawashima,Renji Okazaki Chem. Commun., 2001, 463-464
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